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Compound of Interest

Compound Name: alpha-Chlorobenzaldoxime

Cat. No.: B8036196 Get Quote

This guide provides a comprehensive overview of the safety, hazards, and handling protocols

for alpha-Chlorobenzaldoxime (CAS No. 698-16-8). Designed for researchers, chemists, and

drug development professionals, this document moves beyond mere compliance, offering a

framework for understanding the causality behind safety procedures. By integrating established

hazard data with practical laboratory insights, our goal is to foster a proactive safety culture

when working with this reactive intermediate.

Introduction: The Utility and Latent Hazards of alpha-
Chlorobenzaldoxime
alpha-Chlorobenzaldoxime is a versatile synthetic intermediate, primarily utilized in the

synthesis of various pharmaceuticals and agrochemicals.[1] Its structure, featuring a reactive

hydroximoyl chloride moiety, makes it a valuable precursor for creating more complex

molecular architectures. However, this same reactivity is the source of its principal hazards.

Understanding and respecting these inherent chemical properties is the foundation of its safe

and effective use in a laboratory or process development setting. This guide will deconstruct its

hazard profile and provide actionable, evidence-based protocols to mitigate risk.

Section 1: Core Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a universal framework for classifying

chemical hazards. For alpha-Chlorobenzaldoxime, the data is unambiguous, pointing towards

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b8036196?utm_src=pdf-interest
https://www.benchchem.com/product/b8036196?utm_src=pdf-body
https://www.benchchem.com/product/b8036196?utm_src=pdf-body
https://www.benchchem.com/product/b8036196?utm_src=pdf-body
https://www.benchchem.com/product/b8036196?utm_src=pdf-body
https://www.lookchem.com/casno698-16-8.html
https://www.benchchem.com/product/b8036196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8036196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


significant irritant properties affecting the skin, eyes, and respiratory system.[2]

A synthesized analysis of supplier safety data sheets and chemical databases confirms a

consistent hazard profile.[2][3] The causality is rooted in the compound's potential to react with

biological macromolecules, leading to irritation and local inflammation upon contact.

Table 1: GHS Classification for alpha-Chlorobenzaldoxime

Hazard Class Category Hazard Statement Signal Word

Skin
Corrosion/Irritation

2
H315: Causes skin
irritation

Warning

Serious Eye

Damage/Eye Irritation
2 / 2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
Warning

Source: Aggregated data from ECHA and PubChem.[2][3]

These classifications are not merely administrative; they are directives for risk assessment. The

H315 and H319 statements mandate the use of specific personal protective equipment (PPE)

to prevent dermal and ocular contact, while the H335 statement necessitates engineering

controls to prevent inhalation.

Section 2: Physicochemical Properties and Their
Safety Implications
Understanding the physical state and properties of a chemical is critical for designing safe

storage and handling procedures. alpha-Chlorobenzaldoxime is a crystalline solid at room

temperature, which can mitigate some risks associated with volatile liquids but introduces

hazards related to dust inhalation.[3]

Table 2: Key Physical and Chemical Properties
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Property Value
Implication for Safe
Handling

Molecular Formula C₇H₆ClNO N/A

Molecular Weight 155.58 g/mol N/A

Appearance
Colorless to pale yellow

crystalline solid

Solid form can generate dust;

handle with care to avoid

aerosolization.

Melting Point 48-52 °C

Low melting point; avoid

storing near heat sources to

prevent phase change.[1]

Boiling Point 275.8 °C at 760 mmHg

Low volatility at room

temperature, but vapor

pressure increases with heat.

[1]

Density 1.21 g/cm³ N/A

Flash Point 120.6 °C
Considered combustible. Keep

away from ignition sources.[1]

Source: Data compiled from various chemical suppliers.[1][3]

The low melting point is particularly noteworthy. Accidental heating can cause the solid to melt,

increasing its surface area and potential for vapor generation. Therefore, storage in a

controlled, cool environment is not just a recommendation but a critical safety control.[1]

Section 3: Engineering and Administrative Controls:
The First Line of Defense
Before resorting to personal protective equipment, a robust safety strategy prioritizes the

implementation of engineering and administrative controls. This "Hierarchy of Controls" is a

fundamental principle of industrial hygiene designed to provide the most effective and reliable

risk mitigation.
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Hierarchy of Controls for alpha-Chlorobenzaldoxime

Practical Application

Elimination
(Not Feasible: Compound is required)

Substitution
(Use a less hazardous alternative)

Most Effective

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Use a certified
chemical fume hood

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Least Effective

Develop and train on
Standard Operating Procedures (SOPs)

Wear appropriate gloves,
eye protection, and lab coat

Click to download full resolution via product page

Caption: Hierarchy of Controls applied to alpha-Chlorobenzaldoxime.

Engineering Controls
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Given the H335 (May cause respiratory irritation) classification, all manipulations of alpha-
Chlorobenzaldoxime solid must be performed within a certified chemical fume hood. This is

non-negotiable. The fume hood's primary function is to capture and exhaust airborne dust and

potential vapors, preventing them from entering the operator's breathing zone.

Administrative Controls
Standard Operating Procedures (SOPs): A detailed, location-specific SOP for the handling,

storage, and disposal of this compound must be written and readily available.

Training: All personnel must be trained on the specific hazards outlined in the Safety Data

Sheet (SDS) and the lab-specific SOP before commencing work.

Restricted Access: Designate specific areas within the laboratory for handling and storing

alpha-Chlorobenzaldoxime.

Section 4: Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with the controls mentioned

above. The choice of PPE is directly dictated by the GHS hazard classifications.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Hand Protection Nitrile or neoprene gloves.

Provides a chemical
barrier to prevent skin
contact and irritation
(H315). Always inspect
gloves for integrity before
use.[4]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects against accidental

splashes or dust getting into

the eyes, preventing serious

irritation (H319).[5][6]

Skin/Body Protection Fully buttoned laboratory coat.
Protects skin on the arms and

torso from contamination.[4]
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| Respiratory Protection | Not required if handled exclusively within a fume hood. | A fume hood

provides superior respiratory protection. For situations where a hood is not feasible (e.g., large-

scale spill), a NIOSH-approved respirator with appropriate cartridges would be necessary. |

Section 5: Protocols for Safe Handling and
Emergency Response
Step-by-Step Protocol for Safe Weighing and Handling

Preparation: Don all required PPE (lab coat, gloves, safety glasses) before entering the

designated handling area.

Engineering Control: Verify that the chemical fume hood is operational (check airflow

monitor).

Staging: Place all necessary equipment (analytical balance, weigh paper, spatula, receiving

flask) inside the fume hood.

Dispensing: Carefully open the alpha-Chlorobenzaldoxime container inside the hood. Use

a spatula to gently transfer the desired amount of solid onto weigh paper. Avoid any actions

that could generate dust, such as dropping or rapid scraping.

Transfer: Transfer the weighed solid into the receiving vessel.

Cleanup: Tightly cap the source container. Decontaminate the spatula and any affected

surfaces within the hood with an appropriate solvent (e.g., isopropanol) and wipe clean.

Disposal: Dispose of the weigh paper and any contaminated wipes in a designated

hazardous waste container.

Final Steps: Remove gloves and wash hands thoroughly with soap and water.

Emergency Procedures
Rapid and correct response during an emergency is crucial to minimizing harm.
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Initial Assessment

Major Incident Response

Minor Incident Response
Incident Occurs

(Spill or Exposure)
Major Spill or

Medical Emergency?

Evacuate AreaYes

Administer First Aid
(Eye Wash / Shower)

No

Alert Others &
Call Emergency Services

(911)
Report to EH&S

Use Spill Kit Decontaminate Area Dispose of Waste

Click to download full resolution via product page

Caption: Decision workflow for emergency response to a chemical incident.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[5][6]

Eye Contact: Immediately flush eyes with a gentle stream of tepid water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[2][5][7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Minor Spill (inside a fume hood): Use a spill kit with an appropriate absorbent material to

contain and clean up the solid. Decontaminate the area and dispose of all materials as

hazardous waste.

Major Spill (outside a fume hood): Evacuate the immediate area. Alert others and contact

your institution's Environmental Health & Safety (EH&S) department or local emergency

services.[8] Do not attempt to clean it up without proper training and respiratory protection.
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Section 6: Storage, Stability, and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and bases.[7] A recommended

storage temperature is often between 2-8°C to ensure stability.[1]

Stability: The compound is stable under recommended storage conditions. Avoid exposure to

heat and moisture.

Disposal: All waste, including excess reagent and contaminated materials (gloves, wipes,

glassware), must be disposed of as hazardous chemical waste.[9] Follow all local, state, and

federal regulations. Never dispose of this chemical down the drain.

Conclusion
alpha-Chlorobenzaldoxime is a valuable chemical intermediate whose hazards are well-

defined and manageable. A safety-first approach, grounded in the Hierarchy of Controls, is

paramount. By understanding the reasons behind specific safety protocols—from using a fume

hood to mitigate respiratory irritation to selecting the correct gloves to prevent skin contact—

researchers can confidently and safely leverage this compound's synthetic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. lookchem.com [lookchem.com]

2. Alpha-chlorobenzaldoxime | C7H6ClNO | CID 5706359 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. fishersci.com [fishersci.com]

8. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

9. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
alpha-Chlorobenzaldoxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8036196#alpha-chlorobenzaldoxime-safety-data-
sheet-sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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